Nickel oxide, black

• Molecular Formula: H6Ni2O3
• Molecular Weight: 171.433 g/mol
• InChI: InChI=1S/2Ni.3H2O/h;;3*1H2
• InChIKey: WWVWJQBTGHLBMQ-UHFFFAOYSA-N

Black Nickel Oxide: Technical Baseline for Scientific Procurement

Black nickel oxide is a non-stoichiometric or mixed-valence nickel oxide phase, frequently described as containing Ni₂O₃ with Ni³⁺ defect sites, in contrast to the stoichiometric, green NiO (Ni²⁺) form [1]. It functions as a p-type semiconductor with a narrower optical band gap and higher visible-light absorption than green NiO, making it relevant to supercapacitor electrodes, Li-ion battery conversion anodes, visible-light photocatalysis, and chemiresistive gas sensors [2]. Procurement specifications for black nickel oxide typically report a nickel content of 70–77 wt% and a CAS number of 1314-06-3 (Ni₂O₃ basis), distinguishing it from green NiO (CAS 1313-99-1) .

Non-stoichiometric NiO/Ni₂O₃ phase with Ni³⁺ defect sites

p-type semiconductor with narrower band gap than green NiO

Relevant to photocatalysis, battery anodes, gas sensors, hole-transport layers

• [1] Lalitha, G., Manoj, D., Rajendran, S., Gracia, F., Jalil, A. A., Chen, W.-H., Soto-Moscoso, M., & Gracia-Pinilla, M. A. (2023). Mesoporous NiO/Ni₂O₃ nanoflowers for favorable visible light photocatalytic degradation of 4-chlorophenol. Environmental Research, 236, 116790. View Source
• [2] Deevi, K., & Immareddy, V. S. R. (2019). Synthesis and characterization of optically transparent nickel oxide nanoparticles as a hole transport material for hybrid perovskite solar cells. Journal of Materials Science: Materials in Electronics, 30, 3924–3932. View Source

Why Green NiO Cannot Replace Black Nickel Oxide

The non-stoichiometry of black nickel oxide—characterized by Ni³⁺ cation vacancies and the presence of Ni₂O₃ domains—is the primary driver of its narrower band gap, higher electrical conductivity, and enhanced visible-light photocatalytic activity compared to stoichiometric green NiO [1]. In Li-ion conversion anodes, these same non-stoichiometric defects produce a drastically different electrochemical profile: black NiO exhibits a high Li⁺ diffusion coefficient but suffers from severe capacity fading due to small crystallite size (~8 nm) and high charge-transfer resistance (Rct ~60–180 Ω cm²), whereas green NiO delivers stable cycling capacity [2]. Simply substituting green NiO for black NiO in a formulation or device stack can result in a 14-fold drop in photocatalytic degradation efficiency or complete failure of the anode within the first few cycles, depending on the targeted application [1][2]. These functional divergences make generic in-class substitution technically invalid without requalification.

Phase stoichiometry mismatch

Green NiO is stoichiometric and insulating; black NiO's Ni³⁺ defects drive conductivity and photocatalytic activity, making direct substitution technically invalid without requalification.

Electrochemical profile divergence

Black NiO may exhibit rapid capacity fading in Li-ion conversion anodes, while green NiO provides reported stable cycling (~280 mAh g⁻¹); anode substitution may lead to early failure.

Photocatalytic performance gap

Replacing black with green NiO can result in a reported 14-fold drop in visible-light degradation efficiency, potentially compromising wastewater treatment research outcomes.

• [1] Lalitha, G., Manoj, D., Rajendran, S., Gracia, F., Jalil, A. A., Chen, W.-H., Soto-Moscoso, M., & Gracia-Pinilla, M. A. (2023). Mesoporous NiO/Ni₂O₃ nanoflowers for favorable visible light photocatalytic degradation of 4-chlorophenol. Environmental Research, 236, 116790. View Source
• [2] Kiran, G. K., Munichandraiah, N., & Kamath, P. V. (2018). Effect of non-stoichiometry on the charge storage capacity of NiO conversion anodes in Li-ion batteries. Journal of Solid State Electrochemistry, 22, 3833–3843. View Source

Black Nickel Oxide: Head-to-Head Performance Evidence

4-Chlorophenol Photocatalysis: Black vs. Green NiO

Black NiO/Ni₂O₃ nanoflowers achieved a 60.3% degradation efficiency of 4-chlorophenol within 180 min under visible-light irradiation, compared to only 4.3% for green NiO nanospheres tested under identical conditions [1]. The enhanced performance is attributed to the narrower band gap of black NiO (2.9 eV vs. 3.8 eV for green NiO) and the mesoporous nanoflower morphology of the black phase, which provides higher surface area and pore volume [1].

4-Chlorophenol photocatalysis

Head-to-head

Black NiO/Ni₂O₃: 60.3% degradation in 180 min
Green NiO: 4.3%
Δ: ~14-fold higher efficiency

Supports photocatalytic efficiency comparison under visible light.

Model pollutant 4-chlorophenol; mesoporous nanoflower morphology contributes.

Evidence Dimension	Photocatalytic degradation efficiency of 4-chlorophenol under visible light
Target Compound Data	Black NiO/Ni₂O₃ nanoflowers: 60.3% degradation in 180 min; band gap = 2.9 eV
Comparator Or Baseline	Green NiO nanospheres: 4.3% degradation in 180 min; band gap = 3.8 eV
Quantified Difference	14-fold higher degradation efficiency for black NiO/Ni₂O₃ relative to green NiO
Conditions	Visible-light irradiation; 180 min exposure; 4-chlorophenol as model pollutant; catalysts synthesized by chemical precipitation (green) and thermal decomposition (black)

Why This Matters

For procurement in photocatalytic wastewater treatment, black NiO/Ni₂O₃ provides a 14-fold efficiency advantage over green NiO, directly reducing catalyst loading and operational costs.

• [1] Lalitha, G., Manoj, D., Rajendran, S., Gracia, F., Jalil, A. A., Chen, W.-H., Soto-Moscoso, M., & Gracia-Pinilla, M. A. (2023). Mesoporous NiO/Ni₂O₃ nanoflowers for favorable visible light photocatalytic degradation of 4-chlorophenol. Environmental Research, 236, 116790. View Source

Li-Ion Battery Anode Cycling: Black vs. Green NiO

In a direct comparative study under identical electrochemical conditions, conversion anodes fabricated from non-stoichiometric black NiO exhibited severe capacity fading, whereas stoichiometric green NiO anodes delivered a stable capacity of 280 mAh g⁻¹ over 50 charge-discharge cycles [1]. The capacity fading of black NiO was mechanistically linked to its small crystallite size (~8 nm) and high charge-transfer resistance (Rct ~60–180 Ω cm²), despite its intrinsically high Li⁺ ion diffusion coefficient [1]. In contrast, green NiO possesses a large crystallite size (~104 nm) and negligible Rct, enabling stable cycling [1].

Li-ion anode cycling stability

Head-to-head

Green NiO: stable 280 mAh g⁻¹ over 50 cycles
Black NiO: severe capacity fading
Crystallite size ~8 nm (black) vs ~104 nm (green)

Reported cycling stability contrast guides anode material selection.

Black NiO shows high initial Li⁺ diffusivity but high charge-transfer resistance.

Evidence Dimension	Capacity retention in Li-ion battery conversion anodes
Target Compound Data	Non-stoichiometric black NiO: severe capacity fading; crystallite size ~8 nm; Rct ~60–180 Ω cm²
Comparator Or Baseline	Stoichiometric green NiO: stable capacity of 280 mAh g⁻¹ over 50 cycles; crystallite size ~104 nm; negligible Rct
Quantified Difference	Green NiO maintains 280 mAh g⁻¹ over 50 cycles; black NiO exhibits rapid capacity decay under the same conditions
Conditions	Li-ion battery half-cell configuration; charge-discharge cycling at room temperature

Why This Matters

For Li-ion battery anode procurement, black NiO is counter-indicated despite its high Li⁺ diffusivity; green NiO is the preferred form for stable cycling capacity, while black NiO may be selected only when high initial rate capability is prioritized over cycle life.

• [1] Kiran, G. K., Munichandraiah, N., & Kamath, P. V. (2018). Effect of non-stoichiometry on the charge storage capacity of NiO conversion anodes in Li-ion batteries. Journal of Solid State Electrochemistry, 22, 3833–3843. View Source

Optical Band Gap: Black NiO vs. Transparent NiO

Black NiO nanoparticles exhibit a direct optical band gap of 3.41 eV, which is 0.40 eV narrower than the 3.81 eV band gap of near-stoichiometric transparent NiO nanoparticles annealed at 700 °C [1]. The narrower band gap of black NiO enables significant absorption in the visible region, attributed to Ni³⁺ defect states, while the transparent form absorbs primarily in the UV [1].

Optical band gap

Head-to-head

Black NiO: 3.41 eV
Transparent NiO (700 °C): 3.81 eV
ΔE_g = 0.40 eV narrower

Band gap difference supports selection based on absorption-transparency trade-off.

Black NiO enhances visible harvesting; transparent NiO preferred for high transmission.

Evidence Dimension	Direct optical band gap (UV–Vis–NIR spectroscopy)
Target Compound Data	Black NiO nanoparticles (low-temperature annealed): band gap = 3.41 eV
Comparator Or Baseline	Transparent NiO nanoparticles (annealed at 700 °C): band gap = 3.81 eV
Quantified Difference	ΔE_g = 0.40 eV (black NiO band gap is 10.5% narrower)
Conditions	UV–Vis–NIR absorbance spectroscopy; NiO nanoparticles synthesized by chemical precipitation, annealed at low temperature (black) vs. 700 °C (transparent)

Why This Matters

For perovskite solar cell hole-transport layers, the narrower band gap of black NiO can improve visible-light harvesting, but its parasitic absorption may reduce transparency; transparent NiO is preferred when high optical transmission is required.

• [1] Deevi, K., & Immareddy, V. S. R. (2019). Synthesis and characterization of optically transparent nickel oxide nanoparticles as a hole transport material for hybrid perovskite solar cells. Journal of Materials Science: Materials in Electronics, 30, 3924–3932. View Source

Formaldehyde Gas Sensing: NiO vs. Benchmark Oxides

A systematic comparison of metal oxides for formaldehyde sensing by Dirksen et al. identified NiO as the most sensitive single-metal oxide material, capable of detecting formaldehyde at concentrations below 1 ppm [1]. Subsequent work confirmed that nanostructured NiO sensors achieve sub-ppm detection limits (as low as 0.04 ppm with Al₂O₃ hybrid configurations), outperforming commonly used SnO₂, ZnO, and WO₃ sensors in sensitivity, although requiring elevated operating temperatures (~130–200 °C) [1][2].

Formaldehyde gas sensing

Class-level

NiO identified as most sensitive single-metal oxide for sub-ppm HCHO detection; Al₂O₃ hybrid reaches 0.04 ppm LOD.

Supports sensor research; class-level sensitivity ranking may not transfer to all platforms.

Operating temperature 130–200 °C; performance depends on nanostructure and hybrid design.

Evidence Dimension	Formaldehyde gas sensing detection limit and sensitivity
Target Compound Data	NiO thin-film/nanostructured sensor: detection limit <1 ppm (pure NiO); 0.04 ppm (NiO/Al₂O₃ hybrid); considered most sensitive single-metal oxide
Comparator Or Baseline	SnO₂, ZnO, WO₃ sensors: generally higher detection limits or lower sensitivity for formaldehyde
Quantified Difference	NiO identified as most sensitive among tested metal oxides (Dirksen et al.); NiO/Al₂O₃ achieves 0.04 ppm detection limit
Conditions	Operating temperature 130–200 °C; formaldehyde in synthetic air; conductometric/resistive sensing mode

Why This Matters

For formaldehyde gas sensor procurement, NiO offers the highest intrinsic sensitivity among binary metal oxides, enabling compliance with WHO indoor air quality guidelines (0.08 ppm over 30 min), though operating temperature requirements must be factored into device design.

• [1] Dirksen, J. A., Duval, K., & Ring, T. A. (2001). NiO thin-film formaldehyde gas sensor. Sensors and Actuators B: Chemical, 80(2), 106–115. View Source
• [2] Lahem, D., Lontio, F. R., Delcorte, A., Bilteryst, L., & Debliquy, M. (2016). Formaldehyde gas sensor based on nanostructured nickel oxide and the microstructure effects on its response. IOP Conference Series: Materials Science and Engineering, 108, 012002. View Source

Electrical Resistivity: Black vs. Green NiO in Oxidation Scales

In bilayered NiO scales grown on nickel at 900–1200 °C in air, the inner black zone exhibits measurably lower electrical resistivity than the outer green zone, consistent with excess oxygen (non-stoichiometry) and Ni³⁺ hole conduction in the black layer [1]. The green zone remains closely stoichiometric and electrically insulating [1]. This in situ resistivity contrast directly demonstrates the conduction-enabling role of non-stoichiometry in black NiO.

Electrical resistivity in oxide scales

Class-level

Black NiO inner layer: lower resistivity (p-type, excess oxygen)
Green NiO outer layer: stoichiometric insulator

Qualitative resistivity contrast supports material choice for conductive coatings.

Observed in thermally grown scales at 900–1200 °C; direct device testing recommended.

Evidence Dimension	Electrical resistivity in thermally grown NiO scales
Target Compound Data	Black NiO zone in bilayer: lower resistivity (p-type semiconductor); excess oxygen content
Comparator Or Baseline	Green NiO zone in bilayer: higher resistivity (close to stoichiometric insulator)
Quantified Difference	Qualitative resistivity contrast confirmed by color and defect chemistry; green zone is stoichiometric insulator; black zone is oxygen-excess p-type semiconductor
Conditions	NiO scales grown on Ni in air at 900–1200 °C; resistivity inferred from color and compositional analysis

Why This Matters

For applications requiring electrically conductive NiO (e.g., electrode coatings, current collectors in solid oxide fuel cells), black NiO with excess oxygen is functionally required; green stoichiometric NiO is unsuitable due to its insulating character.

• [1] Ueno, T. (1974). Growth of Bilayered NiO Scales on Nickel. Japanese Journal of Applied Physics, 13(5), 773–778. View Source

Black Nickel Oxide Application Scenarios

Visible-Light Photocatalytic Organic Pollutant Degradation

Black NiO/Ni₂O₃ nanoflowers are indicated for visible-light-driven photocatalytic treatment of phenolic wastewater streams, where their 60.3% degradation efficiency for 4-chlorophenol over 180 min represents a 14-fold improvement over green NiO (4.3%) [1]. The 2.9 eV band gap enables utilization of the visible solar spectrum, and the mesoporous nanoflower morphology provides high active surface area [1]. Procurement specifications should require thermal-decomposition-synthesized black NiO with verified Ni₂O₃ content by XPS or XRD, as co-precipitated green NiO is ineffective under visible light [1].

Formaldehyde Gas Sensor for Indoor Air Quality

NiO is established as the most sensitive single-metal oxide for sub-ppm formaldehyde detection, with pure nanostructured NiO achieving <1 ppm detection limits and NiO/Al₂O₃ hybrids reaching 0.04 ppm [1][2]. This performance exceeds that of SnO₂, ZnO, and WO₃ analogs in sensitivity, though the required operating temperature of 130–200 °C necessitates integrated microheater design [1][2]. Black NiO with controlled Ni³⁺ defect density is preferred for maximizing hole concentration and gas-solid charge exchange [1].

Conductive Coatings for High-Temperature Devices

In solid oxide fuel cell (SOFC) interconnect coatings and high-temperature electrode applications requiring p-type semiconducting behavior, black NiO with excess oxygen stoichiometry is functionally mandatory [1]. The oxygen-excess black phase forms naturally as the inner layer of thermally grown NiO scales at 900–1200 °C and exhibits measurable electrical conductivity, whereas the outer stoichiometric green layer is insulating [1]. Procurement should specify non-stoichiometric black NiO or Ni₂O₃-rich material rather than green NiO to ensure sufficient electrical conduction [1].

Perovskite Solar Cell Hole-Transport Layers

Black NiO nanoparticles with a 3.41 eV band gap can serve as hole-transport materials in hybrid perovskite solar cells, offering higher visible absorption than transparent NiO (3.81 eV) due to Ni³⁺ defect states [1]. However, the trade-off between conductivity enhancement and optical transparency must be evaluated per device architecture; black NiO is preferable when enhanced charge extraction is prioritized over maximum transmittance, while high-temperature-annealed transparent NiO (700 °C) is indicated for semi-transparent cell designs [1].

Application

Selection Property

Validation Focus

Visible-light photocatalysis research

Non-stoichiometric NiO/Ni₂O₃ phase with narrow band gap (~2.9 eV)

Photocatalytic degradation efficiency under visible light; phase verification (XPS/XRD)

Formaldehyde gas sensing research

Highest reported sensitivity among binary metal oxides for sub-ppm HCHO

Detection limit in synthetic air, operating temperature window, nanostructure influence

High-temperature conductive coatings

Oxygen-excess non-stoichiometric black NiO phase

Electrical resistivity under device-relevant temperatures; p-type semiconducting behavior

Perovskite solar cell hole-transport layer research

Narrower band gap (3.41 eV) with Ni³⁺ defect absorption

Charge extraction vs. optical transparency trade-off; device architecture-dependent optimization

• [1] Lalitha, G., Manoj, D., Rajendran, S., Gracia, F., Jalil, A. A., Chen, W.-H., Soto-Moscoso, M., & Gracia-Pinilla, M. A. (2023). Mesoporous NiO/Ni₂O₃ nanoflowers for favorable visible light photocatalytic degradation of 4-chlorophenol. Environmental Research, 236, 116790. View Source
• [2] Dirksen, J. A., Duval, K., & Ring, T. A. (2001). NiO thin-film formaldehyde gas sensor. Sensors and Actuators B: Chemical, 80(2), 106–115. View Source
• [3] Lahem, D., Lontio, F. R., Delcorte, A., Bilteryst, L., & Debliquy, M. (2016). Formaldehyde gas sensor based on nanostructured nickel oxide and the microstructure effects on its response. IOP Conference Series: Materials Science and Engineering, 108, 012002. View Source
• [4] Ueno, T. (1974). Growth of Bilayered NiO Scales on Nickel. Japanese Journal of Applied Physics, 13(5), 773–778. View Source
• [5] Deevi, K., & Immareddy, V. S. R. (2019). Synthesis and characterization of optically transparent nickel oxide nanoparticles as a hole transport material for hybrid perovskite solar cells. Journal of Materials Science: Materials in Electronics, 30, 3924–3932. View Source